Cas no 2169133-06-4 (4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol)

• Product Name: 4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol
• CAS No: 2169133-06-4
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 6547090
• PubChem ID: 165522267
• Update Time: 2025-06-11

4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol
• EN300-1277086
• 2169133-06-4

• Inchi： 1S/C10H13ClFNO/c1-5(2)10(13)6-3-7(11)9(14)4-8(6)12/h3-5,10,14H,13H2,1-2H3
• InChI Key： MNMPWCVAUMSFOD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1)C(C(C)C)N)F)O

Computed Properties

• Exact Mass: 217.0669699g/mol
• Monoisotopic Mass: 217.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol

Introduction to 4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol (CAS No. 2169133-06-4)

4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol (CAS No. 2169133-06-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The combination of a substituted phenol moiety with an aminoalkyl side chain introduces a range of chemical and biological properties that make it an intriguing candidate for further investigation.

The molecular structure of 4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol is composed of a phenolic ring with a 2-chloro and 5-fluoro substitution, along with an aminoalkyl group attached at the 4-position. The presence of these functional groups imparts specific chemical reactivity and biological activity, which are crucial for its potential therapeutic applications. The chloro and fluoro substituents are known to influence the compound's lipophilicity and metabolic stability, while the aminoalkyl group can participate in hydrogen bonding and other interactions with biological targets.

Recent studies have explored the pharmacological properties of 4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage, suggesting its potential use in preventing or treating conditions associated with oxidative stress.

The pharmacokinetic profile of 4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol has also been evaluated. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Its low toxicity profile in animal models further supports its safety for clinical use.

Clinical trials are currently underway to assess the efficacy and safety of 4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol in treating various conditions. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings have generated considerable interest among researchers and pharmaceutical companies, paving the way for more advanced clinical studies.

In conclusion, 4-(1-amino-2-methylpropyl)-2-chloro-5-fluorophenol (CAS No. 2169133-06-4) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing therapeutic options for various diseases.